Cas no 2735-14-0 (Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro-)

Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro-] is a nitro-substituted aromatic compound featuring a central ethynediyl bridge linking two benzene rings. This structure imparts unique electronic and steric properties, making it valuable in organic synthesis and materials science. The presence of nitro groups enhances its reactivity, particularly in electrophilic substitution and reduction reactions, enabling applications in the preparation of advanced intermediates or functionalized polymers. Its rigid, conjugated framework may also contribute to optical or electronic material development. The compound’s well-defined symmetry and stability under controlled conditions further support its utility in precision chemical research. Proper handling is essential due to potential sensitivity.

Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro- structure

2735-14-0 structure

Product Name:Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro-

CAS No:2735-14-0

MF:C₁₄H₈N₂O₄

MW:268.224323272705

CID:1429749

PubChem ID:622663

Update Time:2025-05-27

Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro- Chemical and Physical Properties

Names and Identifiers

- 1,2-Bis(4-nitrophenyl)ethyne
- Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro-
- DTXSID70347530
- 4,4'-Dinitrotolane
- 2735-14-0
- 4.4'-Dinitrotolan
- 1-nitro-4-[2-(4-nitrophenyl)ethynyl]benzene
- 1,2-Bis(p-nitrophenyl)acetylene
- AKOS000278347
- SCHEMBL14664048
- 1-Nitro-4-[(4-nitrophenyl)ethynyl]benzene #
- FFPKJHSMYNNWJB-UHFFFAOYSA-N
- E84161
- MFCD00605326
- MDL： MFCD00605326
- Inchi： 1S/C14H8N2O4/c17-15(18)13-7-3-11(4-8-13)1-2-12-5-9-14(10-6-12)16(19)20/h3-10H
- InChI Key： FFPKJHSMYNNWJB-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC(C#CC2C=CC(=CC=2)[N+](=O)[O-])=CC=1)=O

Computed Properties

Exact Mass: 268.04844
Monoisotopic Mass: 268.04840674g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 386
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 91.6Å²

Experimental Properties

PSA: 86.28

Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1239995-1g	Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro-	2735-14-0	98%	1g	$175	2024-06-05
eNovation Chemicals LLC	Y1239995-5g	Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro-	2735-14-0	98%	5g	$450	2024-06-05
Aaron	AR01HPI4-250mg	Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro-	2735-14-0	98%	250mg	$38.00	2025-02-12
Aaron	AR01HPI4-1g	Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro-	2735-14-0	98%	1g	$114.00	2025-02-12
Aaron	AR01HPI4-5g	Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro-	2735-14-0	98%	5g	$367.00	2025-02-12
1PlusChem	1P01HP9S-250mg	Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro-	2735-14-0	98%	250mg	$54.00	2024-05-07
1PlusChem	1P01HP9S-1g	Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro-	2735-14-0	98%	1g	$136.00	2024-05-07
eNovation Chemicals LLC	Y1239995-100mg	Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro-	2735-14-0	98%	100mg	$85	2024-06-05
eNovation Chemicals LLC	Y1239995-250mg	Benzene, 1,1'-(1,2-ethynediyl)bis[4-nitro-	2735-14-0	98%	250mg	$95	2024-06-05
abcr	AB593722-250mg	1,2-Bis(4-nitrophenyl)ethyne; .	2735-14-0		250mg	€159.40	2024-07-24